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Compound of Interest

Compound Name: Ethyl thiomorpholine-3-carboxylate

Cat. No.: B1283112 Get Quote

Application Notes and Protocols: Ethyl
Thiomorpholine-3-Carboxylate
For Researchers, Scientists, and Drug Development Professionals

These guidelines provide detailed procedures for the safe handling and appropriate storage of

Ethyl thiomorpholine-3-carboxylate (and its hydrochloride salt), a chemical intermediate

relevant in various research and development applications. Due to the limited availability of

specific experimental protocols in publicly accessible literature, this document focuses on

establishing best practices for laboratory safety, handling, and storage to ensure the integrity of

the compound and the safety of personnel.

Compound Information
Identifier Value

Chemical Name Ethyl thiomorpholine-3-carboxylate

Commonly Available Form
Ethyl thiomorpholine-3-carboxylate

hydrochloride

CAS Number 159381-07-4 (for hydrochloride salt)

Molecular Formula C₇H₁₃NO₂S · HCl

Molecular Weight 211.7 g/mol
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Safety and Handling Protocols
Warning: Ethyl thiomorpholine-3-carboxylate hydrochloride may be harmful if swallowed, in

contact with skin, or if inhaled. Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE)
A comprehensive list of required PPE is detailed in the table below.

Equipment Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or goggles
To protect eyes from splashes.

Lab Coat Standard laboratory coat To protect skin and clothing.

Respiratory Protection

Use in a well-ventilated area. If

dusts are generated, a NIOSH-

approved respirator is

recommended.

To prevent inhalation of dust or

aerosols.

General Handling Procedures
Preparation: Before handling, ensure that the work area is clean and uncluttered. A chemical

fume hood is recommended for all weighing and solution preparation steps.

Weighing: Carefully weigh the desired amount of the compound in a fume hood to minimize

inhalation of any airborne particles.

Dissolving: When preparing solutions, add the solid to the solvent slowly.

Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and

water.[1] Decontaminate all surfaces and equipment used.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek immediate medical attention.

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing. If irritation persists, seek medical

attention.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses, if present and easy

to do. Continue rinsing. If eye irritation persists,

get medical advice/attention.[1]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Storage Procedures
Proper storage is crucial to maintain the stability and integrity of Ethyl thiomorpholine-3-
carboxylate. The compound is known to be moisture-sensitive.

Storage Condition Recommendation Justification

Short-Term Storage -4°C (1-2 weeks)[1] To maintain short-term stability.

Long-Term Storage -20°C (1-2 years)[1]

For optimal long-term

preservation of the

compound's integrity.[1]

Atmosphere
Store in a tightly sealed

container in a dry area.

The compound is moisture-

sensitive.[2]

Container

Use the original manufacturer's

container or a chemically

compatible, tightly sealed vial.

To prevent contamination and

degradation.

Experimental Workflow Diagrams
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The following diagrams illustrate the recommended workflows for handling and storing Ethyl
thiomorpholine-3-carboxylate.
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Click to download full resolution via product page

Caption: General laboratory handling workflow for Ethyl thiomorpholine-3-carboxylate.
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Caption: Storage protocol decision tree for Ethyl thiomorpholine-3-carboxylate.
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Ethyl thiomorpholine-3-carboxylate is reported to be stable under normal conditions.

However, its sensitivity to moisture necessitates storage in a dry environment to prevent

degradation.[2][3] Quantitative stability data and a detailed degradation profile are not readily

available in the literature. It is recommended to handle the compound in a manner that

minimizes exposure to atmospheric moisture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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